Cas no 1638760-69-6 (methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate)

• Product Name: methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• CAS No: 1638760-69-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4612110
• Update Time: 2025-05-30

methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate

• Inchi： 1S/C9H9N3O2/c1-12-4-3-6-5-10-7(9(13)14-2)11-8(6)12/h3-5H,1-2H3
• InChI Key： SMRIESVATFIFGQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C2C=CN(C)C2=N1

Additional information on methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate

Methyl 7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidine-2-Carboxylate: A Comprehensive Overview

Methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate, identified by the CAS number 1638760-69-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic structures known for their diverse biological activities and potential applications in drug development.

The structure of methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate consists of a pyrrolopyrimidine core with a methyl group attached at the 7-position and a methyl ester group at the 2-position. This unique arrangement contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of pyrrolopyrimidines as scaffolds for designing kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders. The methyl substitution at the 7-position in this compound has been shown to enhance its binding affinity to specific protein targets, thereby improving its therapeutic potential.

In terms of synthesis, methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate can be prepared through a variety of methods, including cyclization reactions and coupling techniques. Researchers have explored both traditional organic synthesis routes and modern methodologies to optimize the yield and purity of this compound.

The application of CAS No. 1638760-69-6 extends beyond pharmaceuticals; it also finds use in agrochemicals and materials science due to its versatile structure and reactivity. Its ability to undergo further functionalization makes it a valuable building block in the construction of advanced materials with tailored properties.

As per the latest research findings, this compound has demonstrated promising results in preclinical studies targeting specific molecular pathways involved in neurodegenerative diseases. The methyl ester group at the 2-position plays a critical role in modulating its pharmacokinetic properties, ensuring efficient delivery to target sites within the body.

In conclusion, methyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS No. 1638760-69-6) stands out as a versatile and biologically active compound with wide-ranging applications across multiple scientific disciplines. Its continued exploration in research settings is expected to unlock new avenues for its utilization in developing innovative therapeutic agents and advanced materials.